2-[(3-chlorobenzyl)thio]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[(3-chlorophenyl)methylsulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C16H16ClNOS/c1-12-5-2-3-8-15(12)18-16(19)11-20-10-13-6-4-7-14(17)9-13/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: LHTYPTFFMTWGIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSCC2=CC(=CC=C2)Cl
• Molecular Formula: C16H16ClNOS
• Molecular Weight: 305.8 g/mol

Description

2-[(3-chlorobenzyl)thio]-N-(2-methylphenyl)acetamide, commonly known as CBTA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CBTA belongs to the class of thioamides, which are known for their diverse pharmacological properties.

Scientific Research Applications

CBTA has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. CBTA has also been studied for its potential use as a treatment for various neurological disorders, including epilepsy and Parkinson's disease. Furthermore, CBTA has been shown to have anticancer properties and has been studied as a potential treatment for various types of cancer.

Mechanism of Action

The mechanism of action of CBTA is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. CBTA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to cause inflammation and pain. CBTA has also been shown to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects
CBTA has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. CBTA has also been shown to have anticonvulsant properties and can reduce the severity and frequency of seizures in animal models of epilepsy. Furthermore, CBTA has been shown to have anticancer properties and can inhibit the growth and proliferation of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

CBTA has several advantages for laboratory experiments. It is relatively easy to synthesize and is readily available. CBTA is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, CBTA has some limitations for laboratory experiments. It has low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings. Furthermore, CBTA has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several potential future directions for research on CBTA. One area of research could be to further investigate its anticancer properties and its potential use as a treatment for various types of cancer. Another area of research could be to investigate its potential use as a treatment for neurological disorders, such as epilepsy and Parkinson's disease. Additionally, further research could be conducted to better understand the mechanism of action of CBTA and its effects on various biochemical and physiological processes in the body.
Conclusion
In conclusion, CBTA is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, anticonvulsant, and anticancer properties. CBTA has several advantages for laboratory experiments, but also has some limitations. There are several potential future directions for research on CBTA, including investigating its potential as a treatment for various types of cancer and neurological disorders.

Synthesis Methods

The synthesis of CBTA involves the reaction of 2-methylphenylacetic acid with thionyl chloride to form 2-methylphenylacetyl chloride. This intermediate is then reacted with 3-chlorobenzyl mercaptan to form CBTA. The synthesis of CBTA is relatively simple and can be carried out in a laboratory setting using standard techniques.